Cas no 1510479-35-2 (1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine)

• Product Name: 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine
• CAS No: 1510479-35-2
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 6140812
• PubChem ID: 81447446
• Update Time: 2025-08-03

1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine
• Benzenemethanamine, 3-fluoro-4-(2-pyridinyl)-
• AKOS020025524
• [3-fluoro-4-(pyridin-2-yl)phenyl]methanamine
• (3-Fluoro-4-pyridin-2-ylphenyl)methanamine
• SCHEMBL24792402
• EN300-4320210
• 1510479-35-2

• Inchi： 1S/C12H11FN2/c13-11-7-9(8-14)4-5-10(11)12-3-1-2-6-15-12/h1-7H,8,14H2
• InChI Key： UAROTLXCZIQKBS-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C2=NC=CC=C2)C(F)=C1

Computed Properties

• Exact Mass: 202.09062652g/mol
• Monoisotopic Mass: 202.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 323.6±37.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Additional information on 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine

Research Brief on 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine (CAS: 1510479-35-2): Recent Advances and Applications

1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine (CAS: 1510479-35-2) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further investigation.

In the context of kinase inhibition, 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine has been identified as a critical intermediate in the synthesis of small-molecule inhibitors targeting receptor tyrosine kinases (RTKs). These kinases are implicated in various cancers and inflammatory diseases, and the development of selective inhibitors remains a priority in oncology research. The fluoropyridine moiety of this compound enhances its binding affinity and metabolic stability, as demonstrated in recent preclinical studies.

Recent publications have also explored the compound's utility in positron emission tomography (PET) imaging. By incorporating radiolabeled isotopes such as fluorine-18, researchers have developed novel PET tracers based on 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine. These tracers exhibit high specificity for tumor-associated antigens, enabling non-invasive visualization of tumor progression and response to therapy. This application underscores the compound's versatility in both therapeutic and diagnostic contexts.

From a synthetic chemistry perspective, advancements in the scalable production of 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine have been reported. Optimized catalytic methods, including palladium-catalyzed cross-coupling reactions, have improved yields and reduced byproduct formation. These developments are critical for ensuring the compound's availability for large-scale preclinical and clinical studies. Additionally, computational modeling studies have provided insights into its molecular interactions, further guiding structure-activity relationship (SAR) optimizations.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine. Issues such as off-target effects and pharmacokinetic variability necessitate further refinement of lead compounds. Ongoing research aims to address these limitations through rational drug design and high-throughput screening approaches. Collaborative efforts between academia and industry are expected to accelerate the progression of these molecules into clinical trials.

In conclusion, 1-[3-fluoro-4-(pyridin-2-yl)phenyl]methanamine (CAS: 1510479-35-2) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and diagnostic imaging. Continued research into its pharmacological properties and synthetic accessibility will likely yield novel therapeutics for unmet medical needs. This brief highlights the compound's current applications and future directions, providing a foundation for further exploration by researchers in the field.